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Compound of Interest

Triethylene glycol bis(2-
Compound Name:
ethylhexanoate)

Cat. No.: B024735

An Essential Guide for Researchers and Drug Development Professionals

Triethylene glycol bis(2-ethylhexanoate), with the CAS number 94-28-0, is a chemical
compound utilized in various industrial applications. This technical guide provides a
comprehensive overview of its toxicological profile, consolidating available data to inform
researchers, scientists, and drug development professionals. The information presented herein
is crucial for conducting thorough safety and risk assessments.

Acute Toxicity

The acute toxicity of Triethylene glycol bis(2-ethylhexanoate) has been evaluated through
oral, dermal, and inhalation routes of exposure. The available data indicates a low order of
acute toxicity.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b024735?utm_src=pdf-interest
https://www.benchchem.com/product/b024735?utm_src=pdf-body
https://www.benchchem.com/product/b024735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endpoint Species Route Value Reference
LD50 Rat Oral 31,000 mg/kg bw  [1]
LD50 Mouse Oral >3,200 mg/kg bw  [1]
LD50 Rabbit Dermal 14,100 pL/kg bw  [1]
LD50 Guinea Pig Dermal >20 mL/kg bw [1]
LD50 Rat Dermal >2,000 mg/kg bw  [2]
(male/female)
LC50 Rat (male) Inhalation >2,000 mg/m3 air  [2]

Irritation and Sensitization

Skin and Eye Irritation

Safety Data Sheets consistently indicate that Triethylene glycol bis(2-ethylhexanoate) may
cause skin and eye irritation.[1] However, specific quantitative data from standardized tests are
not readily available in the public domain.

Skin Sensitization

A significant toxicological concern associated with Triethylene glycol bis(2-ethylhexanoate)
is its potential to cause allergic contact dermatitis. A study identified it as the causative allergen
in a patient with spectacle frame dermatitis.[3][4]

Repeated Dose Toxicity

Information on the repeated dose toxicity of Triethylene glycol bis(2-ethylhexanoate) is
limited. However, a 2-week (10 exposures) nose-only inhalation toxicity study was conducted
on male rats.
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] ) Dose/Conce  Observed
Endpoint Species Route _ Reference
ntration Effects

No treatment-

) related
Inhalation 0.05, 0.15,
14-Day Study  Rat (male) adverse [5]
(aerosol) 0.5 mg/L
effects
observed.

Genotoxicity, Carcinogenicity, and Reproductive
Toxicity

There is a notable lack of specific data for Triethylene glycol bis(2-ethylhexanoate)
regarding its genotoxic, carcinogenic, and reproductive or developmental effects. Most safety
data sheets report "no data available" for these endpoints.[1] Information on the parent
compound, triethylene glycol, suggests a low concern for these effects, but direct evidence for
the bis(2-ethylhexanoate) ester is absent.[6][7]

Experimental Protocols

Detailed experimental protocols for specific studies on Triethylene glycol bis(2-
ethylhexanoate) are not publicly available. However, the methodologies would likely follow
standardized OECD guidelines.

Acute Dermal Irritation (Following OECD Guideline 404)

A single dose of the test substance (0.5 g) would be applied to a small area of the skin of at
least one albino rabbit. The application site would be covered with a gauze patch and semi-
occlusive dressing for a 4-hour exposure period. After removal of the dressing, the skin would
be examined for erythema and edema at 1, 24, 48, and 72 hours, and any lesions would be
scored.

Acute Eye Irritation (Following OECD Guideline 405)

A single dose of the test substance (0.1 mL) would be instilled into the conjunctival sac of one
eye of an albino rabbit, with the other eye serving as a control. The eyes would be examined
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for corneal opacity, iritis, and conjunctival redness and chemosis at 1, 24, 48, and 72 hours
after instillation, and the ocular lesions would be scored.

Skin Sensitization: Human Patch Test (as described in
the case study)

To identify the causative allergen in a patient with spectacle frame dermatitis, scrapings from
the plastic material were extracted.[3][4] The extract was analyzed by gas chromatography-
mass spectrometry (GC-MS) to identify the major chemical components. The suspected
allergen, Triethylene glycol bis(2-ethylhexanoate), was then isolated and purified. A dilution
series of the purified compound in a suitable vehicle (e.g., ethanol) was prepared for patch
testing on the patient and control subjects. The patches were applied for a specified duration,
and the skin reactions were observed and graded at defined time points (e.g., day 4).[3]

Repeated Dose Inhalation Toxicity (Based on the ECHA
dossier)

Male Crl:CD®(SD)IGS BR rats (10 per group) were exposed via nose-only inhalation to
aerosolized Triethylene glycol bis(2-ethylhexanoate) at target concentrations of 0.05, 0.15,
or 0.5 mg/L for 6 hours/day, 5 days/week for 2 weeks.[5] A control group was exposed to
filtered air. Clinical observations, body weights, and food consumption were monitored. At the
end of the exposure period (and a 2-week recovery period for a subset of animals), blood was
collected for hematology and clinical chemistry, and a full necropsy was performed.[5] Organ
weights were recorded, and a comprehensive set of tissues was examined microscopically.[5]

Visualizations

Caption: General workflow for toxicological assessment of a chemical substance.
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Caption: Proposed mechanism of skin sensitization by Triethylene glycol bis(2-
ethylhexanoate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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